Cas no 612850-65-4 (Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)-)

• Product Name: Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)-
• CAS No: 612850-65-4
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• MDL: MFCD12034079
• CID: 485915
• PubChem ID: 22061512
• Update Time: 2025-05-20

Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)-
• 2-chloro-N-(1-oxo-3H-2-benzofuran-5-yl)acetamide
• DTXSID60622166
• MTDACMVGUSPWKD-UHFFFAOYSA-N
• AKOS005172641
• 2-chloro-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide
• 2-Chloro-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)-acetamide
• 2-Chloro-N-(1-oxo-1,3-dihydroisobenzofuran-5-yl)acetamide
• SCHEMBL6086189
• 2-chloro-N-(1-oxo-1,3-dihydroisobenzofuran-5-yl)-acetamide
• LS-03511
• MFCD12034079
• 612850-65-4
• 2-chloro-N-(1-oxo-1,3-dihydro-isobenzofuran-5-yl)-acetamide

• MDL： MFCD12034079
• Inchi： 1S/C10H8ClNO3/c11-4-9(13)12-7-1-2-8-6(3-7)5-15-10(8)14/h1-3H,4-5H2,(H,12,13)
• InChI Key： MTDACMVGUSPWKD-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC2C(=O)OCC=2C=1)=O

Computed Properties

• Exact Mass: 225.01934
• Monoisotopic Mass: 225.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 535.3±50.0 °C at 760 mmHg
• Flash Point: 277.5±30.1 °C
• PSA: 55.4
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)-

Comprehensive Guide to Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- (CAS No. 612850-65-4)

Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- (CAS No. 612850-65-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its isobenzofuran moiety, which contributes to its reactivity and functional versatility.

The chemical properties of Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- make it a valuable intermediate in synthetic chemistry. Its chloroacetamide group enhances its ability to participate in nucleophilic substitution reactions, making it a key building block for more complex molecules. Recent studies have explored its role in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation.

One of the most frequently asked questions about Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetone, while remaining relatively stable at room temperature. These properties are crucial for its handling and application in laboratory settings.

In the context of current research trends, Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- has been investigated for its potential in green chemistry initiatives. Scientists are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. This aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

The analytical characterization of Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the purity and identity of the compound, which is essential for its use in high-value applications. Recent advancements in analytical technology have improved the detection limits and accuracy for this compound.

From a commercial perspective, the global market for Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- has shown steady growth, driven by increasing R&D activities in the life sciences sector. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control standards. The compound's CAS No. 612850-65-4 serves as a unique identifier in global chemical databases and regulatory filings.

Safety considerations for handling Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- include standard laboratory precautions such as proper ventilation and personal protective equipment. While not classified as highly hazardous, prudent handling practices are recommended to avoid potential irritation or sensitization. Material safety data sheets (MSDS) provide comprehensive guidance for its safe use and storage.

Future research directions for Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- may explore its potential in novel drug delivery systems or as a precursor for advanced materials. The compound's structural features offer opportunities for derivatization and functionalization, which could lead to discoveries in medicinal chemistry and materials science. Collaborative efforts between academic and industrial researchers are expected to drive innovation in this area.

For researchers seeking detailed technical information about Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)-, peer-reviewed journals and patent literature serve as valuable resources. Recent publications have documented its use in various synthetic pathways and biological evaluations. The compound's isobenzofuranyl acetamide structure continues to inspire new applications across multiple scientific disciplines.

In conclusion, Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- (CAS No. 612850-65-4) represents an important chemical entity with diverse research applications. Its unique combination of structural elements and reactivity profile makes it a subject of ongoing scientific investigation. As analytical techniques advance and sustainable chemistry practices evolve, this compound is likely to maintain its relevance in cutting-edge chemical research and development.